2-(4-Chloro-2-methylphenoxy)-5-fluorobenzaldehyde

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-5-fluorobenzaldehyde
• InChI: InChI=1S/C14H10ClFO2/c1-9-6-11(15)2-4-13(9)18-14-5-3-12(16)7-10(14)8-17/h2-8H,1H3
• InChI Key: GOWKAAMCSSLHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC2=C(C=C(C=C2)F)C=O
• Molecular Formula: C14H10ClFO2
• Molecular Weight: 264.68 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-5-fluorobenzaldehyde, also known as CFBA, is a chemical compound used in various scientific research applications. It is a potent inhibitor of protein kinase C (PKC), which plays a crucial role in the regulation of various cellular processes such as proliferation, differentiation, and apoptosis. CFBA has been extensively studied for its potential therapeutic applications in cancer, cardiovascular diseases, and neurological disorders.

Scientific Research Applications

Key Intermediate in Herbicide Synthesis

2-(4-Chloro-2-methylphenoxy)-5-fluorobenzaldehyde has been identified as a key intermediate in the synthesis of certain herbicides. The compound was prepared through a series of reactions involving oxidation and hydrolysis, demonstrating a significant total yield, which underscores its relevance in the industrial production of herbicides (Zhou Yu, 2002).

Role in the Synthesis of Polyphenols

Research has delved into the synthesis of polyphenols derived from 4-fluorobenzaldehyde, a structurally related compound, highlighting the impact of electron-donating groups on the compound's physical properties. These properties include thermal stability, optical, and electrochemical characteristics. The synthesis involved condensation reactions and the creation of phenolic monomers, which were then converted into polyphenol derivatives. This extensive characterization and study of properties indicate the potential utility of related fluorobenzaldehyde compounds in various applications, from materials science to electronics (I. Kaya, Musa Kamaci, & Fatih Arican, 2012).

Synthesis of Benzothiazepines and Pyrazolines

The compound has also been involved in the synthesis of fluorinated benzothiazepines and pyrazolines, indicating its utility in the creation of potentially bioactive molecules. These synthesis pathways involve reactions with hydroxy acetophenones and hydrazine hydrate, leading to complex structures that have been thoroughly characterized through spectral data. This suggests the potential of 2-(4-Chloro-2-methylphenoxy)-5-fluorobenzaldehyde and its derivatives in pharmaceutical and medicinal chemistry (S. G. Jagadhani, S. G. Kundlikar, & B. Karale, 2015).